Cas no 338731-77-4 (Methyl 2-amino-2-(3,5-dimethylphenyl)acetate)
338731-77-4 structure
Product Name:Methyl 2-amino-2-(3,5-dimethylphenyl)acetate
CAS No:338731-77-4
MF:C11H15NO2
MW:193.242303133011
CID:4937240
Update Time:2025-11-06
Methyl 2-amino-2-(3,5-dimethylphenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-2-(3,5-dimethylphenyl)acetate
- Methyl 2-amino-2-(3,5-dimethylphenyl)acetate
-
- Inchi: 1S/C11H15NO2/c1-7-4-8(2)6-9(5-7)10(12)11(13)14-3/h4-6,10H,12H2,1-3H3
- InChI Key: NDGBFTVILUJIBK-UHFFFAOYSA-N
- SMILES: O(C)C(C(C1C=C(C)C=C(C)C=1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 196
- XLogP3: 1.6
- Topological Polar Surface Area: 52.3
Methyl 2-amino-2-(3,5-dimethylphenyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019124100-1g |
Methyl 2-amino-2-(3,5-dimethylphenyl)acetate |
338731-77-4 | 97% | 1g |
$688.60 | 2023-09-02 | |
| Crysdot LLC | CD12081896-1g |
Methyl 2-amino-2-(3,5-dimethylphenyl)acetate |
338731-77-4 | 97% | 1g |
$589 | 2024-07-18 |
Methyl 2-amino-2-(3,5-dimethylphenyl)acetate Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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